Cas no 5336-64-1 (1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2))

• Product Name: 1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2)
• CAS No: 5336-64-1
• MF: C₁₄H₂₆BrN₂
• MW: 302.273643016815
• CID: 380107
• PubChem ID: 24180740
• Update Time: 2025-04-19

1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanaminium,N1,N1,N1,N2,N2,N2-hexamethyl-, bromide (1:2)
• trimethyl-[[2-[(trimethylazaniumyl)methyl]phenyl]methyl]azanium,bromide
• (O-PHENYLENEDIMETHYLENE)BIS[TRIMETHYLAMMONIUM BROMIDE]
• Hexa-N-methyl-o-xylylen-di-ammonium, Bromid
• hexa-N-methyl-o-xylylene-di-ammonium, bromide
• NSC352
• trimethyl-[[2-[(trimethylazaniumyl)methyl]phenyl]methyl]azanium;bromide
• 5336-64-1
• NSC-352
• DTXSID30636053

• Inchi： 1S/C14H26N2.BrH/c1-15(2,3)11-13-9-7-8-10-14(13)12-16(4,5)6;/h7-10H,11-12H2,1-6H3;1H/q+2;/p-1
• InChI Key： BCXGTMMISURGAX-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CC1C=CC=CC=1C[N+](C)(C)C

Computed Properties

• Exact Mass: 222.20978
• Monoisotopic Mass: 301.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0
• LogP: -0.89700